molecular formula C19H13NO3 B8397574 N-(2-naphthyl)methoxyphthalimide

N-(2-naphthyl)methoxyphthalimide

Cat. No.: B8397574
M. Wt: 303.3 g/mol
InChI Key: SHCYRMZMHLHLHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-naphthyl)methoxyphthalimide is a useful research compound. Its molecular formula is C19H13NO3 and its molecular weight is 303.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H13NO3

Molecular Weight

303.3 g/mol

IUPAC Name

2-(naphthalen-2-ylmethoxy)isoindole-1,3-dione

InChI

InChI=1S/C19H13NO3/c21-18-16-7-3-4-8-17(16)19(22)20(18)23-12-13-9-10-14-5-1-2-6-15(14)11-13/h1-11H,12H2

InChI Key

SHCYRMZMHLHLHU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)CON3C(=O)C4=CC=CC=C4C3=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(hydroxymethyl)napthalene (1.00 g, 6.33 mmol), triphenyl phosphine (1.73 g, 6.60 mmol, 1.04 equiv) and N-hydroxyphthalimide (1.08 g, 6.63 mmol, 1.05 equiv) were dissolved in 25 mL of dry THF. Diethylazodicarboxylate (1.09 mL, 6.93 mmol, 1.09 equiv) was then added dropwise and the reaction was stirred overnight. The reaction mixture was placed in a freezer for 2 h and then filtered, rinsing with Et2O, to give the proudct (1.38 g) as a white solid. MS(CI) m/e 321 (M+NH4)+.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.73 g
Type
reactant
Reaction Step One
Quantity
1.08 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Diethylazodicarboxylate
Quantity
1.09 mL
Type
reactant
Reaction Step Two
[Compound]
Name
MS(CI)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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